Cas no 1713160-43-0 (3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine)

• Product Name: 3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine
• CAS No: 1713160-43-0
• MF: C₉H₉F₃N₂S
• MW: 234.241370916367
• CID: 4704225
• Update Time: 2025-10-16

3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine

• Inchi： 1S/C9H9F3N2S/c10-9(11,12)8-2-1-7(5-13-8)14-3-4-15-6-14/h1-2,5H,3-4,6H2
• InChI Key： UFODWPNDKZSZPK-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=NC(C(F)(F)F)=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 41.4

3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine Security Information

• Storage Condition：(BD604018)

Additional information on 3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine

Comprehensive Overview of 3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine (CAS No. 1713160-43-0)

3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolidine ring linked to a trifluoromethylpyridine moiety, makes it a valuable intermediate for developing novel bioactive molecules. The CAS registry number 1713160-43-0 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

The compound’s trifluoromethyl group enhances metabolic stability and lipophilicity, addressing key challenges in modern drug design. Recent studies highlight its role in modulating enzyme activity, particularly in inflammation and metabolic disorders—topics trending in AI-driven drug discovery platforms. Users frequently search for "CF3-containing heterocycles" or "pyridine-thiazolidine hybrids," reflecting growing interest in fluorinated scaffolds for targeted therapies.

In agrochemical applications, 3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine demonstrates promise as a precursor for crop protection agents. Its electron-withdrawing trifluoromethyl group improves pesticide efficacy, aligning with sustainability trends like "green chemistry in agriculture." SEO-optimized queries such as "fluorinated pyridine derivatives for pest control" underscore its commercial relevance.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or cyclocondensation reactions, topics frequently discussed in organic chemistry forums. Analytical characterization via NMR and HPLC-MS ensures batch consistency, critical for reproducibility—a major concern in Open Science initiatives. Researchers also explore its structure-activity relationships (SAR) using computational tools like molecular docking, bridging experimental and AI-aided drug design.

Regulatory compliance is streamlined by its non-hazardous profile, avoiding complexities associated with restricted substances. Storage recommendations emphasize anhydrous conditions to preserve stability, a detail often queried in chemical handling guidelines. The compound’s melting point and solubility data (logP ~2.5) are curated in platforms like Reaxys and SciFinder, supporting virtual screening workflows.

Emerging applications include photoaffinity labeling probes for proteomics, leveraging its UV-active pyridine core. This aligns with hot topics like "chemical biology tools for target identification." Patent analyses reveal growing IP activity around thiazolidine-based therapeutics, particularly for diabetes and CNS disorders—addressing FAQs on "new antidiabetic scaffolds."

For procurement, suppliers typically offer ≥95% HPLC purity with COA documentation, meeting demands for reproducible research. Bulk synthesis scalability is under investigation, responding to queries about "cost-effective fluorinated building blocks." The compound’s chromatographic separation parameters are optimized for reverse-phase HPLC, a technique widely covered in analytical method development literature.

In summary, 3-(6-(Trifluoromethyl)pyridin-3-yl)thiazolidine (CAS 1713160-43-0) represents a versatile tool for innovators exploring fluorine chemistry in life sciences. Its dual utility in drug and agrochemical R&D positions it at the intersection of multiple high-growth sectors, while its well-documented properties facilitate seamless integration into modern high-throughput screening pipelines.